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Compound of Interest

4-Chloro-3-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 1427431-22-8
Cat. No.: B2502932

Get Quote

Technical Monograph: 4-Chloro-3-fluoro-2-
hydroxybenzaldehyde

CAS Number: 1427431-22-8 | Molecular Formula: C7H4CIFO2 | Molecular Weight: 174.56 g/mol
[11[2][3]

Executive Summary

4-Chloro-3-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic aldehyde
characterized by a unique substitution pattern that imparts distinct electronic and steric
properties.[1] As a derivative of salicylaldehyde, it serves as a critical intermediate in the
development of Schiff base ligands, pharmaceutical active ingredients (APIs), and
agrochemicals.

The compound’s utility is driven by three key structural features:
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e The 2-Hydroxybenzaldehyde (Salicylaldehyde) Core: Enables the formation of chelating
ligands (e.g., Salen complexes) and heterocycles (e.g., coumarins, chromones).

e The 4-Chloro Substituent: Positioned para to the aldehyde group, this halogen is activated
for nucleophilic aromatic substitution (SnAr), allowing for further functionalization.

e The 3-Fluoro Substituent: Modulates the pKa of the phenolic hydroxyl and influences
metabolic stability and lipophilicity in drug design.

Chemical Identity & Physicochemical Properties[1]
[4][5][6][7]

The following data summarizes the core identification parameters for researchers and process
chemists.
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Parameter Value Note

4-Chloro-3-fluoro-2-
IUPAC Name

hydroxybenzaldehyde
CAS Number 1427431-22-8
SMILES Oclc(F)c(Cl)ccelC=0
ZFUQUXFPLCOSKH-
InChlKey
UHFFFAOYSA-N
) ] Typical for halogenated
Appearance Off-white to pale yellow solid ]
salicylaldehydes
) ) ) Experimental values vary by
Melting Point 119-124 °C (Predicted) )
purity/polymorph
N ) ~213-214 °C (Predicted at 760
Boiling Point
mmHgQ)
Lower than unsubstituted
henol (9.[1][2][3][4]95) due to
pKa (Phenol) ~6.5—7.0 (Predicted) P ( [ Il ]F 193)
electron-withdrawing F/CI/CHO
groups
LogP ~2.34 Moderate lipophilicity

Synthetic Pathways & Manufacturing[1]

The synthesis of 4-Chloro-3-fluoro-2-hydroxybenzaldehyde typically proceeds via the ortho-
formylation of the corresponding phenol precursor, 2-fluoro-3-chlorophenol.[1] The choice of
formylation method is critical to ensure regioselectivity (ortho to the hydroxyl group).

Retrosynthetic Analysis

The most reliable route involves the Magnesium-Mediated Formylation (Duff-like or Skattebgl
conditions), which offers superior regioselectivity compared to the classical Reimer-Tiemann
reaction.[1]
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Reaction Conditions
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Figure 1: Synthetic pathway from commercially available aniline precursors.[5][6]

Detailed Experimental Protocol (Recommended)

Method: Magnesium-Mediated Ortho-Formylation Rationale: This method minimizes the
formation of para-isomers and avoids the harsh conditions of the Reimer-Tiemann reaction.[1]

o Reagent Preparation: In a dry multi-neck flask under nitrogen, dissolve 2-fluoro-3-
chlorophenol (1.0 eq) in anhydrous acetonitrile (MeCN) or THF.

o Base Addition: Add Triethylamine (EtsN) (3.75 eq) followed by anhydrous Magnesium
Chloride (MgCl2) (1.5 eq). The mixture may become slightly exothermic as the magnesium
phenoxide forms. Stir for 30 minutes at room temperature.

o Formylation: Add Paraformaldehyde (6.75 eq) in one portion.

o Reaction: Heat the mixture to reflux (~80°C for MeCN) and monitor by TLC/HPLC. Reaction
time is typically 4-8 hours.

o Workup: Cool the reaction to room temperature. Quench by pouring into cold 1N HCI (pH
should be <3 to hydrolyze the intermediate magnesium complex). Extract with Ethyl Acetate
(EtOAC).

 Purification: Wash the organic layer with brine, dry over Na2SO4, and concentrate. Purify via
recrystallization (EtOH/Water) or flash column chromatography (Hexane/EtOAc gradient).
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Reactivity Profile & Applications

The chemical behavior of 4-Chloro-3-fluoro-2-hydroxybenzaldehyde is defined by the
interplay between its three functional groups.

Nucleophilic Aromatic Substitution (SnAr)

The chlorine atom at the C4 position is activated for substitution because it is para to the
electron-withdrawing formyl (CHO) group.

¢ Reaction: Reaction with amines, thiols, or alkoxides.

o Application: Synthesis of diverse 4-substituted salicylaldehydes for SAR studies in kinase
inhibitor discovery.[1]

Schiff Base Formation (Ligand Synthesis)
The 2-hydroxybenzaldehyde motif is the classic precursor for Salen ligands.
o Reaction: Condensation with diamines (e.g., ethylenediamine, 1,2-diaminocyclohexane).

 Utility: The resulting metal complexes (Co, Mn, Cr) are used in asymmetric catalysis (e.qg.,
Jacobsen epoxidation). The fluorine substituent at C3 influences the electronic bite angle
and Lewis acidity of the central metal.

Heterocycle Synthesis

o Coumarins: Perkin reaction with acetic anhydride.

o Chromones: Reaction with ketones via aldol condensation followed by oxidative cyclization.
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Figure 2: Divergent reactivity profile demonstrating the compound's versatility as a scaffold.[1]
Pharmaceutical Relevance
This compound acts as a scaffold for "Fragment-Based Drug Discovery" (FBDD).[1]

» Kinase Inhibition: The halogenated phenol motif mimics the ATP-binding pocket interactions
in several kinases.[1] The 3-Fluoro group specifically can form non-covalent interactions (C-
F---H-N) with backbone amides.

o Metabolic Stability: The strategic placement of Fluorine (C3) and Chlorine (C4) blocks
metabolic oxidation at these positions, potentially increasing the half-life of derived drugs.

Safety & Handling Guidelines
Signal Word:WARNING GHS Classifications:

e H315: Causes skin irritation.[7]

o H319: Causes serious eye irritation.[7]

o H335: May cause respiratory irritation.[7]

Handling Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) if handling
the solid powder to prevent inhalation.
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o Storage: Store in a cool, dry place under an inert atmosphere (Argon/Nitrogen). Aldehydes
can oxidize to carboxylic acids (benzoic acid derivatives) upon prolonged exposure to air.

o Spill Cleanup: Sweep up dry spills to avoid dust generation. Neutralize residues with a dilute
bicarbonate solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Chloro-3-fluoro-2-hydroxybenzaldehyde chemical
structure and properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-
hydroxybenzaldehyde-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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